Cas no 2172068-18-5 (7-(tert-butoxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid)
7-(tert-butoxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Naphthyridine-1,7(6H)-dicarboxylic acid, 5,8-dihydro-, 7-(1,1-dimethylethyl) ester
- 7-(tert-butoxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid
- 7-[(2-Methylpropan-2-yl)oxycarbonyl]-6,8-dihydro-5H-2,7-naphthyridine-1-carboxylic acid
- 2172068-18-5
- EN300-1653624
- 7-[(tert-butoxy)carbonyl]-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid
-
- Inchi: 1S/C14H18N2O4/c1-14(2,3)20-13(19)16-7-5-9-4-6-15-11(12(17)18)10(9)8-16/h4,6H,5,7-8H2,1-3H3,(H,17,18)
- InChI Key: IIKTXGLLALTAFL-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)C2=C(CCN(C(OC(C)(C)C)=O)C2)C=CN=1
Computed Properties
- Exact Mass: 278.12665706g/mol
- Monoisotopic Mass: 278.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 79.7Ų
Experimental Properties
- Density: 1.263±0.06 g/cm3(Predicted)
- Boiling Point: 441.6±45.0 °C(Predicted)
- pka: 1.09±0.20(Predicted)
7-(tert-butoxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1653624-0.05g |
7-[(tert-butoxy)carbonyl]-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid |
2172068-18-5 | 90% | 0.05g |
$497.0 | 2023-06-04 | |
| Enamine | EN300-1653624-0.1g |
7-[(tert-butoxy)carbonyl]-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid |
2172068-18-5 | 90% | 0.1g |
$649.0 | 2023-06-04 | |
| Enamine | EN300-1653624-0.25g |
7-[(tert-butoxy)carbonyl]-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid |
2172068-18-5 | 90% | 0.25g |
$926.0 | 2023-06-04 | |
| Enamine | EN300-1653624-0.5g |
7-[(tert-butoxy)carbonyl]-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid |
2172068-18-5 | 90% | 0.5g |
$1460.0 | 2023-06-04 | |
| Enamine | EN300-1653624-1.0g |
7-[(tert-butoxy)carbonyl]-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid |
2172068-18-5 | 90% | 1g |
$1872.0 | 2023-06-04 | |
| Enamine | EN300-1653624-2.5g |
7-[(tert-butoxy)carbonyl]-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid |
2172068-18-5 | 90% | 2.5g |
$3670.0 | 2023-06-04 | |
| Enamine | EN300-1653624-5.0g |
7-[(tert-butoxy)carbonyl]-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid |
2172068-18-5 | 90% | 5g |
$5429.0 | 2023-06-04 | |
| Enamine | EN300-1653624-10.0g |
7-[(tert-butoxy)carbonyl]-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid |
2172068-18-5 | 90% | 10g |
$8049.0 | 2023-06-04 | |
| Aaron | AR0289VK-50mg |
7-[(tert-butoxy)carbonyl]-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid |
2172068-18-5 | 90% | 50mg |
$344.00 | 2025-02-15 | |
| Aaron | AR0289VK-100mg |
7-[(tert-butoxy)carbonyl]-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid |
2172068-18-5 | 90% | 100mg |
$503.00 | 2025-02-15 |
7-(tert-butoxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 7-(tert-butoxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid
Professional Introduction to Compound with CAS No. 2172068-18-5 and Product Name: 7-(tert-butoxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid
Compound with the CAS number 2172068-18-5 and the product name 7-(tert-butoxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the naphthyridine class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this compound, particularly the presence of a tert-butoxy carbonyl group and a tetrahydro-2,7-naphthyridine core, make it a promising candidate for further investigation in drug discovery and development.
The tert-butoxy carbonyl (Boc) group is a well-known protecting group in organic synthesis, widely used to shield carboxylic acid functionalities during various chemical reactions. Its stability under a broad range of conditions makes it an ideal choice for multi-step synthetic routes. In the context of 7-(tert-butoxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid, this group serves to protect the carboxylic acid moiety at the 1-position of the naphthyridine ring. This protection is crucial for subsequent functionalization or derivatization processes, ensuring that other reactive sites on the molecule remain accessible for further modifications.
The tetrahydro-2,7-naphthyridine core is a key structural component that contributes to the compound's unique chemical and biological properties. Naphthyridines are a class of nitrogen-containing heterocycles that exhibit a wide range of pharmacological activities. They have been extensively studied for their potential as antimicrobial agents, anticancer drugs, and central nervous system (CNS) therapeutics. The tetrahydro substitution at the 5 and 6 positions introduces flexibility to the molecule, which can influence its binding affinity and metabolic stability.
Recent research in the field of naphthyridines has highlighted their significance in developing novel therapeutic agents. For instance, studies have demonstrated that certain naphthyridine derivatives exhibit potent inhibitory effects on enzymes involved in cancer cell proliferation and survival. The presence of both nitrogen atoms in the naphthyridine ring allows for multiple hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, the 7-(tert-butoxy)carbonyl group at the 1-position provides a site for further derivatization, enabling chemists to tailor the compound's properties for specific applications.
The synthesis of 7-(tert-butoxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid involves a series of well-established organic reactions. The construction of the tetrahydro-naphthyridine core typically requires cyclization reactions followed by functional group interconversions. The introduction of the tert-butoxy carbonyl group is typically achieved through reaction with di-tert-butyl dicarbonate (Boc₂O) in the presence of a suitable base. This step ensures that the carboxylic acid functionality is effectively protected without affecting other reactive sites on the molecule.
The compound's potential applications extend beyond its role as an intermediate in drug synthesis. Preliminary studies suggest that derivatives of this compound may exhibit interesting pharmacological properties. For example, modifications at the 2-position or 7-position of the naphthyridine ring could lead to compounds with enhanced bioavailability or targeted action against specific disease pathways. The versatility of this scaffold makes it an attractive platform for medicinal chemists seeking to develop new therapeutic agents.
In conclusion,7-(tert-butoxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable tool for further investigation into novel drug candidates. As research continues to uncover new applications for naphthyridine derivatives,CAS No. 2172068-18-5 will likely play an important role in advancing therapeutic strategies across various medical fields.
2172068-18-5 (7-(tert-butoxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)